Voriconazole-d3
Voriconazole-d3
Voriconazole-d3 contains three deuterium atoms located on the β methyl group. It is intended for use as an internal standard for the quantification of voriconazole (Item No. 15633) by GC- or LC-mass spectrometry. Voriconazole is a triazole, antifungal agent that inhibits a broad range of pathogenic yeasts, including Candida (MIC = 0.03-8 µg/ml), and filamentous fungi such as Aspergillus, Scedosporium, and Fusarium. Its inhibitory action results from its ability to inhibit the synthesis of ergosterol, the major sterol of the fungal cell membrane.
Brand Name:
Vulcanchem
CAS No.:
1217661-14-7
VCID:
VC0019592
InChI:
InChI=1S/C16H14F3N5O/c1-10(15-14(19)5-20-7-22-15)16(25,6-24-9-21-8-23-24)12-3-2-11(17)4-13(12)18/h2-5,7-10,25H,6H2,1H3/t10-,16+/m0/s1/i1D3
SMILES:
CC(C1=NC=NC=C1F)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O
Molecular Formula:
C16H14F3N5O
Molecular Weight:
352.336
Voriconazole-d3
CAS No.: 1217661-14-7
Reference Standards
VCID: VC0019592
Molecular Formula: C16H14F3N5O
Molecular Weight: 352.336
| CAS No. | 1217661-14-7 |
|---|---|
| Product Name | Voriconazole-d3 |
| Molecular Formula | C16H14F3N5O |
| Molecular Weight | 352.336 |
| IUPAC Name | (2R,3S)-4,4,4-trideuterio-2-(2,4-difluorophenyl)-3-(5-fluoropyrimidin-4-yl)-1-(1,2,4-triazol-1-yl)butan-2-ol |
| Standard InChI | InChI=1S/C16H14F3N5O/c1-10(15-14(19)5-20-7-22-15)16(25,6-24-9-21-8-23-24)12-3-2-11(17)4-13(12)18/h2-5,7-10,25H,6H2,1H3/t10-,16+/m0/s1/i1D3 |
| Standard InChIKey | BCEHBSKCWLPMDN-QLWAGJNOSA-N |
| SMILES | CC(C1=NC=NC=C1F)C(CN2C=NC=N2)(C3=C(C=C(C=C3)F)F)O |
| Appearance | Assay:≥99% deuterated forms (d1-d3)A crystalline solid |
| Description | Voriconazole-d3 contains three deuterium atoms located on the β methyl group. It is intended for use as an internal standard for the quantification of voriconazole (Item No. 15633) by GC- or LC-mass spectrometry. Voriconazole is a triazole, antifungal agent that inhibits a broad range of pathogenic yeasts, including Candida (MIC = 0.03-8 µg/ml), and filamentous fungi such as Aspergillus, Scedosporium, and Fusarium. Its inhibitory action results from its ability to inhibit the synthesis of ergosterol, the major sterol of the fungal cell membrane. |
| Synonyms | (αR,βS)-α-(2,4-Difluorophenyl)-5-fluoro-β-(methyl-d3)-α-(1H-1,2,4-triazol-1-ylmethyl)-4-pyrimidineethanol; DRG 0301; UK-109496-d3; VRC-d3; Vfend-d3; Voriconazol-d3; |
| PubChem Compound | 46783259 |
| Last Modified | Nov 11 2021 |
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